Cas no 2639433-48-8 (7-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]pyrazolo[1,5-a]pyrimidine-2-carboxylic acid)

• Product Name: 7-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• CAS No: 2639433-48-8
• MF: C₂₈H₂₀N₄O₄
• MW: 476.48280620575
• CID: 5854576
• PubChem ID: 165900597
• Update Time: 2025-11-01

7-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]pyrazolo[1,5-a]pyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-650741
• 7-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• 2639433-48-8

• Inchi： 1S/C28H20N4O4/c33-27(34)24-15-26-29-13-12-25(32(26)31-24)17-6-5-7-18(14-17)30-28(35)36-16-23-21-10-3-1-8-19(21)20-9-2-4-11-22(20)23/h1-15,23H,16H2,(H,30,35)(H,33,34)
• InChI Key： LMJAECGMNAPBDE-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC(=C1)C1=CC=NC2=CC(C(=O)O)=NN12)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.14845513g/mol
• Monoisotopic Mass: 476.14845513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 788
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 106Ų

Additional information on 7-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]pyrazolo[1,5-a]pyrimidine-2-carboxylic acid

7-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]pyrazolo[1,5-a]pyrimidine-2-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 2639433-48-8, known as 7-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its complex structure, which incorporates a pyrazolo[1,5-a]pyrimidine core and a fluorenylmethoxycarbonyl (Fmoc) group. The presence of these functional groups renders the molecule versatile and amenable to a wide range of applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials and pharmaceutical agents. The pyrazolo[1,5-a]pyrimidine moiety is a heterocyclic structure that is known for its stability and ability to form hydrogen bonds, making it an ideal component for drug design. The Fmoc group, on the other hand, is a well-known protecting group in peptide synthesis, which adds further functionality to the molecule. This combination makes 7-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]pyrazolo[1,5-a]pyrimidine-2-carboxylic acid a valuable intermediate in the synthesis of bioactive compounds.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic methods, to optimize the production of this compound. These advancements have not only improved the efficiency of synthesis but also opened up new avenues for exploring its potential applications.

In terms of applications, 7-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]pyrazolo[1,5-a]pyrimidine-2-carboxylic acid has shown promise in the field of drug delivery systems. Its ability to form stable complexes with biological molecules makes it a candidate for use in targeted drug delivery systems. Additionally, the compound has been investigated for its potential as an inhibitor of key enzymes involved in various pathological processes, such as cancer and neurodegenerative diseases.

Recent research has also explored the use of this compound in the development of advanced materials with unique optical and electronic properties. The incorporation of the Fmoc group into the molecule enhances its solubility and stability, making it suitable for use in organic electronics and optoelectronic devices. Furthermore, its ability to undergo post-synthetic modifications provides researchers with a platform for tailoring its properties to meet specific application requirements.

The structural complexity of 7-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]pyrazolo[1,5-a]pyrimidine-2-carboxylic acid also makes it an interesting subject for computational studies. Researchers have employed molecular modeling techniques to investigate its electronic properties and interactions with biological systems. These studies have provided valuable insights into its potential as a lead compound for drug discovery and material design.

In conclusion, 7-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]pyrazolo[1,5-a]pyrimidine-2-carboxylic acid is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique structure and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.